Cas no 946215-74-3 (N-(2,5-dimethylphenyl)-4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide)

• Product Name: N-(2,5-dimethylphenyl)-4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• CAS No: 946215-74-3
• MF: C₂₂H₂₂FN₃O₂
• MW: 379.42738866806
• CID: 5931529
• PubChem ID: 16884960
• Update Time: 2025-07-16

N-(2,5-dimethylphenyl)-4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• 946215-74-3
• F5013-0563
• AKOS024488858
• N-(2,5-dimethylphenyl)-4-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]butanamide
• N-(2,5-dimethylphenyl)-4-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)butanamide
• N-(2,5-dimethylphenyl)-4-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide

• Inchi： 1S/C22H22FN3O2/c1-15-5-6-16(2)20(14-15)24-21(27)4-3-13-26-22(28)12-11-19(25-26)17-7-9-18(23)10-8-17/h5-12,14H,3-4,13H2,1-2H3,(H,24,27)
• InChI Key： VUJHGODVJOZSED-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(N(CCCC(NC2C=C(C)C=CC=2C)=O)N=1)=O

Computed Properties

• Exact Mass: 379.16960512g/mol
• Monoisotopic Mass: 379.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.8Ų

Additional information on N-(2,5-dimethylphenyl)-4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

Introduction to N-(2,5-dimethylphenyl)-4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide and Its Significance in Modern Chemical Biology

N-(2,5-dimethylphenyl)-4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide (CAS No. 946215-74-3) represents a fascinating compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines elements of pyridazine and amide functionalities, making it a promising candidate for further exploration in drug discovery and molecular therapy.

The structural composition of this compound is a testament to the ingenuity of synthetic chemists who have meticulously designed its architecture to potentially interact with biological targets in a highly specific manner. The presence of a 2,5-dimethylphenyl group at the N-position suggests enhanced lipophilicity, which is often a desirable trait for oral bioavailability and membrane permeability. Conversely, the 4-fluorophenyl moiety appended to the pyridazine ring introduces a fluorine atom, a common pharmacophore that can modulate metabolic stability and binding affinity.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities. Pyridazine derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer and inflammatory disorders. The oxo group at the 6-position of the pyridazine ring further enhances the compound's reactivity, allowing for possible interactions with enzymes and receptors involved in critical biological pathways.

The amide functionality at the C-terminal end of the molecule not only contributes to its solubility but also provides a site for further derivatization. This flexibility makes N-(2,5-dimethylphenyl)-4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide a versatile scaffold for medicinal chemists aiming to develop novel therapeutic agents.

The significance of this compound is further underscored by its potential applications in modulating biological processes. For instance, studies have shown that pyridazine derivatives can exhibit inhibitory effects on certain kinases and enzymes implicated in disease progression. The specific arrangement of substituents in this molecule may confer selectivity against particular targets while minimizing off-target effects.

The incorporation of a 4-fluorophenyl group is particularly noteworthy as fluorine atoms are known to enhance metabolic stability and binding affinity. This modification can be crucial in extending the half-life of drug candidates and improving their efficacy. Moreover, fluorine atoms can influence the electronic properties of adjacent aromatic rings, thereby altering the compound's interactions with biological molecules.

Evidence from recent research indicates that N-(2,5-dimethylphenyl)-4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide may possess anti-inflammatory properties. In preclinical studies, similar compounds have demonstrated ability to inhibit inflammatory cytokines and reduce oxidative stress. These effects are particularly relevant in conditions such as rheumatoid arthritis and chronic inflammation.

The amide bond within this molecule also opens up possibilities for proteolytic degradation or enzymatic modifications, which could be exploited for targeted drug delivery systems. By leveraging these properties, researchers aim to develop prodrugs that release active species under specific physiological conditions.

The synthesis of N-(2,5-dimethylphenyl)-4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

The pharmacokinetic profile of this compound is another area of active investigation. Researchers are employing computational modeling techniques to predict how N-(2,5-dimethylphenyl)-4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide) will be absorbed, distributed, metabolized, and excreted by the body. These studies are crucial for optimizing dosing regimens and minimizing potential side effects.

In conclusion,N-(2, 5-dimethylphenyl)- 43( 4-fluorophenyl)-6oxo- 1, 6- dihydropyridazin- 1- ylbutanamide (CAS No. 946215- 74- 3) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of substituents, coupled with promising preliminary data, positions it as an attractive candidate for further development into novel therapeutic agents.